Vitamin E nicotinate
Vitamin E nicotinate
Tocopheryl nicotinate is a tocol.
Brand Name:
Vulcanchem
CAS No.:
16676-75-8
VCID:
VC0100516
InChI:
InChI=1S/C35H53NO3/c1-24(2)13-9-14-25(3)15-10-16-26(4)17-11-20-35(8)21-19-31-29(7)32(27(5)28(6)33(31)39-35)38-34(37)30-18-12-22-36-23-30/h12,18,22-26H,9-11,13-17,19-21H2,1-8H3/t25-,26-,35-/m1/s1
SMILES:
CC1=C(C(=C(C2=C1OC(CC2)(C)CCCC(C)CCCC(C)CCCC(C)C)C)OC(=O)C3=CN=CC=C3)C
Molecular Formula:
C35H53NO3
Molecular Weight:
535.8 g/mol
Vitamin E nicotinate
CAS No.: 16676-75-8
Main Products
VCID: VC0100516
Molecular Formula: C35H53NO3
Molecular Weight: 535.8 g/mol
| CAS No. | 16676-75-8 |
|---|---|
| Product Name | Vitamin E nicotinate |
| Molecular Formula | C35H53NO3 |
| Molecular Weight | 535.8 g/mol |
| IUPAC Name | [(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-yl] pyridine-3-carboxylate |
| Standard InChI | InChI=1S/C35H53NO3/c1-24(2)13-9-14-25(3)15-10-16-26(4)17-11-20-35(8)21-19-31-29(7)32(27(5)28(6)33(31)39-35)38-34(37)30-18-12-22-36-23-30/h12,18,22-26H,9-11,13-17,19-21H2,1-8H3/t25-,26-,35-/m1/s1 |
| Standard InChIKey | MSCCTZZBYHQMQJ-AZAGJHQNSA-N |
| Isomeric SMILES | CC1=C(C(=C(C2=C1O[C@](CC2)(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C)C)OC(=O)C3=CN=CC=C3)C |
| SMILES | CC1=C(C(=C(C2=C1OC(CC2)(C)CCCC(C)CCCC(C)CCCC(C)C)C)OC(=O)C3=CN=CC=C3)C |
| Canonical SMILES | CC1=C(C(=C(C2=C1OC(CC2)(C)CCCC(C)CCCC(C)CCCC(C)C)C)OC(=O)C3=CN=CC=C3)C |
| Description | Tocopheryl nicotinate is a tocol. |
| Synonyms | 3-dl-alpha-tocopheryl nicotinate alpha-tocopheryl nicotinate alpha-tocopheryl nicotinate, (2R*(4R*,8R*)-(+-))-isomer tocopheryl nicotinate |
| PubChem Compound | 27990 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume